Cas no 1203140-25-3 (3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-methoxyphenyl)urea)

• Product Name: 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-methoxyphenyl)urea
• CAS No: 1203140-25-3
• MF: C₂₀H₂₃N₃O₄
• MW: 369.414324998856
• CID: 5981773
• PubChem ID: 30372358
• Update Time: 2025-05-20

3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-methoxyphenyl)urea
• 1-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-3-(3-methoxyphenyl)urea
• AKOS024512750
• 1-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-(3-methoxyphenyl)urea
• 3-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methoxyphenyl)urea
• F5532-0071
• VU0646634-1
• 1203140-25-3

• Inchi： 1S/C20H23N3O4/c1-26-13-19(24)23-10-4-5-14-8-9-16(12-18(14)23)22-20(25)21-15-6-3-7-17(11-15)27-2/h3,6-9,11-12H,4-5,10,13H2,1-2H3,(H2,21,22,25)
• InChI Key： SULZZCZLFCTADJ-UHFFFAOYSA-N
• SMILES： N(C1=CC2=C(C=C1)CCCN2C(COC)=O)C(NC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 369.16885622g/mol
• Monoisotopic Mass: 369.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-methoxyphenyl)urea

Comprehensive Overview of 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-methoxyphenyl)urea (CAS No. 1203140-25-3)

The compound 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-methoxyphenyl)urea (CAS No. 1203140-25-3) is a specialized urea derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydroquinoline core and methoxyphenyl substituents, makes it a valuable candidate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific biological pathways.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of urea derivatives in drug discovery?" This compound, with its methoxyacetyl and tetrahydroquinoline moieties, exemplifies the versatility of urea-based molecules in modulating biological activity. Recent studies highlight its relevance in the development of kinase inhibitors and other therapeutic agents, aligning with the growing demand for novel small-molecule drugs.

The synthesis of 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-methoxyphenyl)urea involves multi-step organic reactions, including amide coupling and cyclization techniques. These methods are frequently explored in academic and industrial settings, as evidenced by the rising number of publications on heterocyclic urea derivatives. The compound's CAS number 1203140-25-3 serves as a critical identifier for researchers sourcing high-purity samples for their experiments.

In the context of AI-driven drug discovery, this compound has garnered attention due to its drug-like properties, such as favorable lipophilicity and molecular weight. Computational chemists often search for "bioactive urea compounds" or "tetrahydroquinoline-based therapeutics" to identify promising candidates for virtual screening. The structural features of 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-methoxyphenyl)urea make it a compelling subject for such studies.

Another trending topic in chemical research is green chemistry and sustainable synthesis. Researchers are investigating eco-friendly routes to produce urea derivatives like this compound, minimizing waste and hazardous byproducts. The demand for high-yield synthetic protocols for tetrahydroquinoline-urea hybrids reflects the industry's shift toward environmentally responsible practices.

From a commercial perspective, suppliers and manufacturers of CAS 1203140-25-3 emphasize its high purity and batch consistency, which are critical for reproducible research outcomes. The compound is often listed under categories such as "pharmaceutical intermediates" or "research chemicals," catering to labs focused on medicinal chemistry and biomolecular studies.

In summary, 3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl-1-(3-methoxyphenyl)urea represents a fascinating intersection of organic synthesis, drug discovery, and sustainable chemistry. Its CAS number 1203140-25-3 is a gateway for researchers exploring its full potential, while its structural complexity continues to inspire innovations in small-molecule therapeutics.